Cas no 312299-66-4 (3,4,5-trimethoxyphenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3,4,5-trimethoxyphenyl 4-methylbenzene-1-sulfonate
• CAS No: 312299-66-4
• MF: C₁₆H₁₈O₆S
• MW: 338.375524044037
• CID: 1452247
• PubChem ID: 10125891
• Update Time: 2025-04-20

3,4,5-trimethoxyphenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,4,5-trimethoxy-, 4-methylbenzenesulfonate
• 3,4,5-trimethoxyphenyl 4-methylbenzene-1-sulfonate
• BDBM50098057
• Toluene-4-sulfonic acid 3,4,5-trimethoxy-phenyl ester
• CHEMBL169800
• SCHEMBL6496116
• 312299-66-4
• EN300-27042588

• Inchi： 1S/C16H18O6S/c1-11-5-7-13(8-6-11)23(17,18)22-12-9-14(19-2)16(21-4)15(10-12)20-3/h5-10H,1-4H3
• InChI Key： MMYVLXJSNXFMAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 356.093
• Monoisotopic Mass: 338.08240946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• PSA: 102.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters